Cas no 1805240-06-5 (5-Bromo-2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine
• CAS No: 1805240-06-5
• MF: C₇H₃BrF₅NO
• MW: 292.000838518143
• CID: 4914794
• Update Time: 2025-10-29

5-Bromo-2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3BrF5NO/c8-2-1-14-4(6(9)10)5(15)3(2)7(11,12)13/h1,6,15H
• InChI Key： UIZIZBFSRXXBIN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1

Additional information on 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine

5-Bromo-2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine (CAS No. 1805240-06-5): A Comprehensive Overview

5-Bromo-2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine (CAS No. 1805240-06-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique bromine, difluoromethyl, and trifluoromethyl substituents, offers a versatile scaffold for designing novel bioactive molecules. Its molecular structure, C₇H₃BrF₅NO, combines multiple halogen atoms with a hydroxyl group, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated pyridine derivatives like 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine stems from their enhanced metabolic stability and bioavailability, which are critical factors in drug discovery. Researchers are particularly intrigued by its potential applications in developing kinase inhibitors and antimicrobial agents, as the presence of fluorine atoms often improves binding affinity to target proteins. Recent studies have also explored its utility in crop protection chemicals, where its unique properties contribute to the development of next-generation pesticides with improved efficacy and environmental safety.

One of the most searched questions regarding this compound is: "What are the synthetic routes for 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine?" The synthesis typically involves multi-step reactions, starting from commercially available pyridine precursors. Key steps include halogenation, fluorination, and hydroxylation, often employing catalysts like palladium or copper to achieve high regioselectivity. Another frequently asked question is: "How does the trifluoromethyl group influence the reactivity of this pyridine derivative?" The electron-withdrawing nature of the trifluoromethyl group significantly affects the compound's electronic distribution, making it more reactive toward nucleophilic substitutions and metal-catalyzed cross-coupling reactions.

In the context of current trends, 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine aligns with the increasing demand for fluorine-containing pharmaceuticals. Over 30% of newly approved drugs contain fluorine, highlighting the importance of compounds like this in modern medicinal chemistry. Additionally, its potential role in addressing antibiotic resistance has sparked interest, as researchers seek novel scaffolds to combat multidrug-resistant pathogens. The agrochemical industry also values this compound for its potential in developing sustainable pest control solutions, a hot topic in light of global food security challenges.

The physicochemical properties of 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine contribute to its wide applicability. With a molecular weight of 283.99 g/mol, it exhibits moderate solubility in organic solvents like DMSO and methanol, which is advantageous for various synthetic applications. Its melting point and stability profile make it suitable for storage and handling under standard laboratory conditions. These characteristics, combined with its structural versatility, make it a preferred choice for researchers working on structure-activity relationship (SAR) studies.

Market analysts note a steady growth in the demand for halogenated pyridine intermediates, with 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine being no exception. The compound's niche applications in high-value chemical synthesis have led to increased production by specialized manufacturers. Pricing trends reflect its status as a research-grade chemical, with costs varying based on purity levels and order quantities. As the pharmaceutical and agrochemical sectors continue to expand, the market outlook for this compound remains positive, driven by ongoing R&D investments.

For researchers handling 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine, proper safety measures are essential. While not classified as hazardous under standard regulations, appropriate personal protective equipment (PPE) including gloves and safety goggles should be worn during handling. Storage recommendations typically suggest keeping the compound in a cool, dry place, away from direct sunlight and incompatible materials. These precautions ensure both user safety and the compound's stability over time.

Looking ahead, the scientific community anticipates further discoveries involving 5-Bromo-2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine. Its unique combination of substituents offers nearly endless possibilities for chemical modifications, potentially leading to breakthroughs in various fields. As synthetic methodologies advance and analytical techniques improve, researchers will likely uncover new applications for this fascinating compound, solidifying its position as a valuable tool in modern chemistry.